Cas no 91665-38-2 (Propyl 2-(2H-1,3-dithiol-2-ylidene)-3-oxobutanoate)
91665-38-2 structure
Product Name:Propyl 2-(2H-1,3-dithiol-2-ylidene)-3-oxobutanoate
CAS No:91665-38-2
MF:C10H12O3S2
MW:244.330480575562
CID:2845208
PubChem ID:15588980
Update Time:2025-04-21
Propyl 2-(2H-1,3-dithiol-2-ylidene)-3-oxobutanoate Chemical and Physical Properties
Names and Identifiers
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- 91665-38-2
- Propyl 2-(2H-1,3-dithiol-2-ylidene)-3-oxobutanoate
- DTXSID90575212
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- Inchi: 1S/C10H12O3S2/c1-3-4-13-9(12)8(7(2)11)10-14-5-6-15-10/h5-6H,3-4H2,1-2H3
- InChI Key: ISBSGSXDOVAFQO-UHFFFAOYSA-N
- SMILES: S1C=CS/C/1=C(\C(C)=O)/C(=O)OCCC
Computed Properties
- Exact Mass: 244.02278659Da
- Monoisotopic Mass: 244.02278659Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 94Ų
Propyl 2-(2H-1,3-dithiol-2-ylidene)-3-oxobutanoate Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
91665-38-2 (Propyl 2-(2H-1,3-dithiol-2-ylidene)-3-oxobutanoate) Related Products
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